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Compound of Interest

Compound Name: (S,R,S)-AHPC-amido-C7-acid

Cat. No.: B12406886

For Researchers, Scientists, and Drug Development Professionals

(S,R,S)-AHPC-amido-C7-acid is a key building block in the development of Proteolysis
Targeting Chimeras (PROTACS). It incorporates a high-affinity ligand for the von Hippel-Lindau
(VHL) E3 ubiquitin ligase and a C7 carboxylic acid linker, enabling the conjugation of a target
protein ligand to create a heterobifunctional degrader molecule.[1][2][3]

These application notes provide essential information on the solubility, storage, and general
protocols for the use of (S,R,S)-AHPC-amido-C7-acid in the synthesis and evaluation of
PROTACS.

Physicochemical and Solubility Data

(S,R,S)-AHPC-amido-C7-acid is a white to off-white solid powder.[4] Proper storage and
handling are crucial to maintain its stability and activity.
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Parameter Value Source
Molecular Formula C31H44N4O6S [2]
Molecular Weight 600.77 g/mol [2]
CAS Number 2172819-76-8 [2]
Solubility in DMSO =100 mg/mL (166.45 mM) [1112114]
Storage (Solid) -20°C for up to 3 years [4]

-80°C for up to 6 months;
Storage (In Solvent) -20°C for up to 1 month. Avoid [1112]

repeated freeze-thaw cycles.

Note: The ">" symbol indicates that the saturation of the compound in DMSO is not fully known
but is at least 100 mg/mL.[1][2] It is recommended to use freshly opened, anhydrous DMSO for
preparing stock solutions, as hygroscopic DMSO can negatively impact solubility.[1]

Signaling Pathway: PROTAC Mechanism of Action

PROTACSs synthesized using (S,R,S)-AHPC-amido-C7-acid function by hijacking the body's
natural ubiquitin-proteasome system (UPS) to induce the degradation of a specific target
protein.[5] The (S,R,S)-AHPC moiety binds to the VHL E3 ligase, while the custom-conjugated
ligand binds to the protein of interest (POI). This forms a ternary complex, bringing the E3
ligase in close proximity to the POL.[5] The E3 ligase then facilitates the transfer of ubiquitin
molecules to the POI. The polyubiquitinated POI is subsequently recognized and degraded by
the 26S proteasome.[6] The PROTAC molecule is then released and can act catalytically to
degrade multiple POI molecules.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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